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Compound of Interest

Compound Name: 1-Bromobutane

Cat. No.: B133212 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides an in-depth overview of the safety

precautions and handling guidelines for 1-bromobutane, a common alkylating agent in organic

synthesis. Adherence to these protocols is crucial for minimizing risks and ensuring a safe

laboratory environment.

Hazard Identification and Classification
1-Bromobutane is classified as a hazardous substance with multiple risk factors. It is a highly

flammable liquid and vapor, a skin and eye irritant, and may cause respiratory irritation.[1][2][3]

[4] Prolonged or repeated exposure may lead to more severe health effects, including potential

damage to the liver and kidneys, and it is suspected of causing cancer and may damage

fertility or the unborn child.[1][5]

GHS Classification:

Flammable liquids (Category 2)[1][3][6]

Skin irritation (Category 2)[1][3][6]

Serious eye irritation (Category 2A)[1][6]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[1][2]

Carcinogenicity (Category 2)
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Reproductive toxicity (Category 1B)

Hazardous to the aquatic environment, long-term hazard (Category 2)[5]

Quantitative Safety Data
A clear understanding of the physical, chemical, and toxicological properties of 1-bromobutane
is essential for its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C₄H₉Br [4][5][7]

Molecular Weight 137.02 g/mol [4][7][8]

Appearance Colorless to light yellow liquid [1][9][10][11]

Odor
Characteristic, sometimes

described as pleasant
[1][7][10]

Melting Point -112 °C (-169.6 °F) [6][7][12]

Boiling Point
100 - 104 °C (212 - 219.2 °F)

at 760 mmHg
[6][12]

Flash Point 10 °C (50 °F) - closed cup [6][12]

Density 1.276 g/cm³ at 25 °C [12]

Vapor Density 4.73 (Air = 1.0) [12]

Vapor Pressure
53 hPa at 25 °C; 200 hPa at

50 °C
[12]

Solubility in Water Insoluble (approx. 0.6 g/L) [1][7][12]

Solubility in Organic Solvents Soluble in alcohol and ether [1]

Autoignition Temperature 265 °C (509 °F) [1]

Explosive Limits
Lower: 2.6% (V); Upper: 6.6%

(V)
[1][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.carlroth.com/medias/SDB-226C-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA4MTF8YXBwbGljYXRpb24vcGRmfGFEazFMMmd4WVM4NU1UZzFORE14T1RFeU5EYzRMMU5FUWw4eU1qWkRYMGxGWDBWT0xuQmtaZ3wyNWY4ZDU0NTFkOWY3MjdkZjdhMGYzMzA1MDVjOTIzODAwZDBiM2M0Y2Q0YjFiOTQzNDEyNWRjNzI1ZjJlNTc0
https://www.benchchem.com/product/b133212?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.carlroth.com/medias/SDB-226C-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA4MTF8YXBwbGljYXRpb24vcGRmfGFEazFMMmd4WVM4NU1UZzFORE14T1RFeU5EYzRMMU5FUWw4eU1qWkRYMGxGWDBWT0xuQmtaZ3wyNWY4ZDU0NTFkOWY3MjdkZjdhMGYzMzA1MDVjOTIzODAwZDBiM2M0Y2Q0YjFiOTQzNDEyNWRjNzI1ZjJlNTc0
https://grokipedia.com/page/1-Bromobutane
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://grokipedia.com/page/1-Bromobutane
https://etcnmachining.com/blog/1-bromobutane-melting-point/
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://cameochemicals.noaa.gov/chris/BBU.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2852782.htm
https://en.wikipedia.org/wiki/1-Bromobutane
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://grokipedia.com/page/1-Bromobutane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2852782.htm
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://grokipedia.com/page/1-Bromobutane
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://grokipedia.com/page/1-Bromobutane
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://www.chemicalbook.com/msds/1-bromobutane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Toxicological Data
Route of Exposure Species Value Source(s)

Oral LD50 Rat 2761 mg/kg [4][6][12]

Dermal LD50 Rat > 2000 mg/kg [6]

Inhalation LC50 Rat 37.06 mg/L (4 h) [6]

Table 3: Fire Safety Data
Parameter Information Source(s)

NFPA 704 Rating
Health: 2; Flammability: 3;

Instability: 0
[1][4][12]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam

[3][5][6][13][14]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream
[13]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen halides

[6][14]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are critical to prevent exposure. The following

workflow outlines the decision-making process for selecting PPE when handling 1-
bromobutane.
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Personal Protective Equipment (PPE) Selection for 1-Bromobutane

Task: Handling 1-Bromobutane

Eye/Face Protection:
Chemical safety goggles with side shields are mandatory. Skin Protection Respiratory Protection

Gloves:
Wear appropriate chemical-resistant gloves (e.g., Viton, butyl rubber).

Inspect gloves before use.

Hand Protection

Protective Clothing:
Wear a lab coat.

For larger quantities or risk of splashing, use a chemical-resistant apron or suit.

Body Protection

Is the work area well-ventilated
(e.g., fume hood)?

No respirator is required
under normal, well-ventilated conditions.

Yes

Use a NIOSH-approved respirator with an organic vapor cartridge
if ventilation is inadequate or if exposure limits are exceeded.

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling 1-bromobutane.

Experimental Protocols: Safe Handling and Storage
Adherence to standardized procedures is crucial for minimizing the risk of exposure and

accidents.

Protocol 4.1: General Handling and Dispensing
Preparation:

Ensure that a chemical fume hood is operational and available.

Verify the location and functionality of the nearest safety shower and eyewash station.
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Assemble all necessary PPE as outlined in the PPE selection workflow.

Place absorbent, chemical-resistant pads on the work surface within the fume hood.

Dispensing:

All handling and dispensing of 1-bromobutane must be conducted within a certified

chemical fume hood.[1]

Ground all metal containers and receiving equipment to prevent static discharge.[1][13]

Use only non-sparking tools.[1][13]

Slowly open the container to release any pressure.

Carefully pour the required amount of 1-bromobutane into a suitable, labeled container.

Keep the container tightly closed when not in use.[1][2]

Post-Handling:

Tightly seal the 1-bromobutane container and return it to its designated storage location.

Wipe down the work surface with an appropriate solvent and dispose of the cleaning

materials as hazardous waste.

Wash hands thoroughly with soap and water after handling.[1][2]
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1-Bromobutane Handling and Dispensing Workflow

1. Preparation:
- Work in a fume hood.

- Locate safety equipment.
- Don appropriate PPE.
- Prepare work surface.

2. Dispensing:
- Ground equipment.

- Use non-sparking tools.
- Open container slowly.

- Pour carefully.
- Keep container closed.

3. Post-Handling:
- Store container properly.

- Clean work area.
- Dispose of waste.

- Wash hands.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and dispensing of 1-bromobutane.

Protocol 4.2: Storage
Location:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][13]

Store in a fire-resistant cabinet if possible.[2]

Container:

Keep containers tightly closed and properly labeled.[1][2]
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Incompatible Materials:

Segregate from strong oxidizing agents, strong bases, and metals.[1][6]

Emergency Procedures
Rapid and appropriate response to emergencies can significantly mitigate harm.

Protocol 5.1: Accidental Release or Spill
Immediate Actions:

Evacuate all non-essential personnel from the immediate area.[2][13]

Eliminate all sources of ignition (e.g., turn off equipment, no smoking).[15]

Ensure adequate ventilation.

Containment and Cleanup:

For small spills, absorb the material with an inert, non-combustible absorbent material

such as sand, earth, or vermiculite.[1][15] Do not use combustible materials like sawdust.

Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[15]

For large spills, a vapor-suppressing foam may be used to reduce vapors.[15] Prevent the

spill from entering waterways, sewers, or confined areas.[15]

Decontamination:

Ventilate the area and wash the spill site after the material has been removed.
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Emergency Procedure for a 1-Bromobutane Spill

Spill Occurs

1. Immediate Actions:
- Evacuate area.

- Eliminate ignition sources.
- Ensure ventilation.

2. Containment & Cleanup:
- Absorb with inert material.
- Use non-sparking tools.

- Place in a sealed container for disposal.

3. Decontamination:
- Ventilate the area.
- Clean the spill site.
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Waste Disposal Workflow for 1-Bromobutane

Generate 1-Bromobutane Waste
(Unused reagent, contaminated materials)

Classify as Hazardous Waste

Collect in a designated, properly labeled,
and sealed hazardous waste container.

Store the waste container in a designated,
well-ventilated, and secure area,

away from incompatible materials.

Arrange for disposal by a licensed
hazardous waste disposal company in accordance

with local, state, and federal regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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